Cas no 2680774-45-0 (3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680774-45-0
• MF: C₉H₄F₃I₂NO₃
• MW: 484.937117576599
• CID: 5624280
• PubChem ID: 165929905
• Update Time: 2025-11-06

3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680774-45-0
• 3,5-diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28304647
• 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4F3I2NO3/c10-9(11,12)8(18)15-6-4(13)1-3(7(16)17)2-5(6)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： FOCWZCXHHBUHNS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1NC(C(F)(F)F)=O)I

Computed Properties

• Exact Mass: 484.82327g/mol
• Monoisotopic Mass: 484.82327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid

3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic Acid: A Comprehensive Overview

3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680774-45-0) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of benzoic acids, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The presence of diiodo groups and a trifluoroacetamido substituent makes this compound particularly interesting due to its potential in various chemical reactions and biological activities.

The molecular structure of 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid is characterized by a benzene ring with two iodine atoms at the 3 and 5 positions. The 4-position of the ring is substituted with a trifluoroacetamido group (-NH-CO-CF3), which introduces significant electronic effects and enhances the compound's reactivity. This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its chemical behavior.

Recent studies have highlighted the importance of iodinated aromatic compounds in drug discovery. The diiodo substitution in this compound provides a platform for exploring its potential as a radiopharmaceutical agent. Iodine-131, a radioactive isotope of iodine, is commonly used in nuclear medicine for diagnostic imaging and therapeutic purposes. Incorporating such isotopes into organic compounds like 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid could pave the way for novel radiotracers with improved targeting capabilities.

The trifluoroacetamido group in this compound introduces fluorine atoms into the structure, which are known for their lipophilic properties. This feature makes the compound suitable for applications in fluorinated pharmaceuticals and agrochemicals. Fluorinated compounds often exhibit enhanced stability and bioavailability due to the strong carbon-fluorine bond. Researchers are actively exploring the use of such fluorinated benzoic acids in developing new generations of herbicides and fungicides.

In terms of synthesis, 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid can be prepared through a multi-step process involving nucleophilic aromatic substitution and acylation reactions. The introduction of iodine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The combination of iodine atoms and fluorinated groups creates a unique pharmacophore that can interact with various biological targets. For instance, studies have shown that such compounds can modulate enzyme activity or serve as scaffolds for designing receptor agonists or antagonists.

Moreover, the trifluoroacetamido group imparts additional functionality to the molecule by acting as a directing group in further chemical transformations. This makes 3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid a versatile building block for constructing more complex molecules with tailored properties.

From an environmental perspective, understanding the fate and transport of such compounds is critical for assessing their safety and sustainability. Research into their degradation pathways under various conditions has provided insights into their persistence in different ecosystems. This information is essential for regulatory agencies when evaluating their use in commercial products.

In conclusion,3,5-Diiodo-4-(2,2,2-trifluoroacetamido)benzoic acid represents a valuable addition to the arsenal of specialized organic compounds available to scientists today. Its unique structure offers opportunities for innovation across multiple disciplines while posing challenges that continue to drive research forward.